Cas no 50545-45-4 (BENZENE, 2-CHLORO-1-NITRO-4-(PHENYLMETHOXY)-)

• Product Name: BENZENE, 2-CHLORO-1-NITRO-4-(PHENYLMETHOXY)-
• CAS No: 50545-45-4
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• CID: 3372280
• PubChem ID: 819861
• Update Time: 2025-09-22

BENZENE, 2-CHLORO-1-NITRO-4-(PHENYLMETHOXY)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 2-CHLORO-1-NITRO-4-(PHENYLMETHOXY)-
• 4-(BENZYLOXY)-2-CHLORO-1-NITROBENZENE
• 50545-45-4
• OZWBCJNFUZTJGD-UHFFFAOYSA-N
• AKOS017443051
• SCHEMBL8699359
• 2-chloro-1-nitro-4-phenylmethoxybenzene
• AN-068/11855017
• benzyl 3-chloro-4-nitrophenyl ether

• Inchi： 1S/C13H10ClNO3/c14-12-8-11(6-7-13(12)15(16)17)18-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： OZWBCJNFUZTJGD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.0349209Da
• Monoisotopic Mass: 263.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.1Ų